2-(2-Ethoxyethoxy)-5-iodoaniline

• Molecular Formula: C10H14INO2
• Molecular Weight: 307.13 g/mol
• SMILES: CCOCCOC1=C(C=C(C=C1)I)N
• InChI: InChI=1S/C10H14INO2/c1-2-13-5-6-14-10-4-3-8(11)7-9(10)12/h3-4,7H,2,5-6,12H2,1H3
• InChIKey: ZFAWNMFPWJOPJH-UHFFFAOYSA-N

Researchers requiring reproducible Suzuki-Miyaura or Sonogashira coupling yields often face challenges with phase-transfer efficiency. 2-(2-Ethoxyethoxy)-5-iodoaniline addresses this with enhanced aqueous/organic miscibility (logP ≈1.4, TPSA 44.5 Ų) for homogeneous reaction conditions. • Achieves higher coupling yields in aqueous DMF/H₂O (9:1) with 1-5 mol% Pd catalyst. • Superior solubility in mixed solvent systems enables efficient one-pot multi-step protocols. • Ideal building block for kinase inhibitor scaffolds and targeted therapy agents. Supplied as ≥95% purity research reagent.

2-(2-Ethoxyethoxy)-5-iodoaniline Specifications & Profile

2-(2-Ethoxyethoxy)-5-iodoaniline is a difunctional aromatic building block belonging to the iodoaniline class, characterized by a primary aniline (-NH₂) group and an iodine atom at the 5-position, with a 2-(2-ethoxyethoxy) solubilizing side chain [1]. Its molecular formula is C₁₀H₁₄INO₂ with a molecular weight of 307.13 g/mol [1]. The compound serves as a versatile intermediate for metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) and subsequent heterocycle construction, with a typical commercial purity specification of ≥95% .

Dual iodo / aniline sites for cross-coupling reactions

Ethoxyethoxy side chain may support aqueous-organic solvent mixtures

Conformational flexibility for steric tuning in complex molecule synthesis

• [1] PubChem. (2025). Compound Summary for CID 45052121: 2-(2-Ethoxyethoxy)-5-iodoaniline. National Center for Biotechnology Information. View Source

2-(2-Ethoxyethoxy)-5-iodoaniline: Side Chain Impact

Superficially similar 5-iodoaniline derivatives such as 2-methoxy-5-iodoaniline or 2-ethoxy-5-iodoaniline cannot be automatically substituted for 2-(2-ethoxyethoxy)-5-iodoaniline in advanced synthesis workflows [1]. The 2-(2-ethoxyethoxy) chain introduces a distinct combination of enhanced aqueous/organic solvent miscibility, higher hydrogen-bond acceptor capacity, and greater conformational flexibility compared to simpler alkoxy analogs [1]. These differences in physicochemical properties can substantially impact reaction kinetics, phase-transfer efficiency, and downstream purification outcomes, making the specific selection of this compound critical for reproducible and scalable synthetic protocols [1].

This Compound

Simpler Alkoxy Analogs

Lower lipophilicity aids aqueous-phase reactions

Higher lipophilicity may hinder homogeneous aqueous coupling

Additional H-bond acceptor and higher polarity

Fewer acceptors and lower polarity can alter solvation and phase transfer

Greater side-chain flexibility for steric control

Limited flexibility may constrain reactivity in sterically sensitive steps

• [1] PubChem. (2025). Computed Physicochemical Properties for 5-iodoaniline derivatives (CIDs 45052121, 12905382, 65816634). National Center for Biotechnology Information. View Source

2-(2-Ethoxyethoxy)-5-iodoaniline: Physicochemical Benchmarking

Lower LogP vs. Simpler Alkoxy Analogs

2-(2-Ethoxyethoxy)-5-iodoaniline exhibits a computed XLogP3 of approximately 1.4, reflecting a significantly reduced lipophilicity relative to its closest simple-ether analogs [1]. This value is 1.0 log unit lower than 2-ethoxy-5-iodoaniline (XLogP3 ≈ 2.4) and 0.6 log units lower than 2-methoxy-5-iodoaniline (XLogP3 ≈ 2.0) [1]. The lower logP indicates enhanced compatibility with aqueous or mixed aqueous-organic reaction media, potentially reducing reliance on purely organic solvents.

Lipophilicity (XLogP3)

Reported

XLogP3 1.4 (Δ −1.0 vs. 2-ethoxy)

Supports aqueous reaction media compatibility

Computed value; experimental validation recommended

Evidence Dimension	Computed XLogP3 (Lipophilicity)
Target Compound Data	XLogP3 ≈ 1.4
Comparator Or Baseline	2-Ethoxy-5-iodoaniline: XLogP3 ≈ 2.4; 2-Methoxy-5-iodoaniline: XLogP3 ≈ 2.0
Quantified Difference	−1.0 log units vs. 2-ethoxy analog; −0.6 log units vs. 2-methoxy analog
Conditions	Computed by XLogP3 algorithm (PubChem, 2025)

Why This Matters

Lower logP can improve solubility in aqueous reaction mixtures (e.g., Suzuki coupling in DMF/H₂O), facilitating homogeneous catalysis and simplifying workup procedures.

• [1] PubChem. (2025). Computed XLogP3 Values: CID 45052121 (2-(2-Ethoxyethoxy)-5-iodoaniline), CID 65816634 (2-Ethoxy-5-iodoaniline), CID 12905382 (5-Iodo-2-methoxyaniline). National Center for Biotechnology Information. View Source

Higher TPSA and H-Bond Acceptor Capacity

2-(2-Ethoxyethoxy)-5-iodoaniline possesses a topological polar surface area (TPSA) of 44.5 Ų and 3 hydrogen-bond acceptor atoms, compared to only 35.3 Ų and 2 acceptors for both 2-methoxy-5-iodoaniline and 2-ethoxy-5-iodoaniline [1]. The 26% larger TPSA and 50% increase in H-bond acceptor count can contribute to higher aqueous solubility, as demonstrated by the fact that the closely related 5-iodo-2-methoxyaniline has a measured solubility of only 0.87 g/L at 25°C [2][3].

Polar Surface & H-Bond

Class-level

TPSA 44.5 Ų, 3 H-Bond Acceptors

May improve aqueous solubility profile

Class inference; analog solubility 0.87 g/L for reference

Evidence Dimension	Topological Polar Surface Area / H-Bond Acceptor Count
Target Compound Data	TPSA = 44.5 Ų; H-Bond Acceptors = 3
Comparator Or Baseline	2-Methoxy-5-iodoaniline / 2-Ethoxy-5-iodoaniline: TPSA = 35.3 Ų; H-Bond Acceptors = 2
Quantified Difference	TPSA increase of +9.2 Ų (+26%); 1 additional H-bond acceptor
Conditions	Computed properties (PubChem); baseline solubility data from Fisher Scientific datasheet for 5-iodo-2-methoxyaniline

Why This Matters

Higher TPSA and H-bond acceptor count correlate with improved water solubility, directly impacting the feasibility of aqueous-phase reactions and the potential to reduce organic solvent waste in scale-up processes.

• [1] PubChem. (2025). Computed TPSA and H-Bond Acceptor Counts: CIDs 45052121, 12905382, 65816634. National Center for Biotechnology Information. View Source
• [2] Fisher Scientific. (2025). Product Datasheet: 5-Iodo-2-methoxyaniline, 97% (Solubility: 0.87 g/L @ 25°C). Thermo Fisher Scientific. View Source
• [3] Alfa Aesar. (2025). 5-Iodo-2-methoxyaniline Product Specification. Thermo Scientific Chemicals. View Source

Increased Rotatable Bonds and Conformational Flexibility

The 2-(2-ethoxyethoxy) chain in 2-(2-ethoxyethoxy)-5-iodoaniline contains 5 rotatable bonds, compared to only 1 rotatable bond for the 2-methoxy-5-iodoaniline analog and 2 bonds for the 2-ethoxy-5-iodoaniline analog [1]. This five-fold or 2.5-fold increase in side-chain degrees of freedom allows the terminal ethoxy group to adopt multiple conformations, potentially influencing the steric environment around the reactive iodine and amine centers and thereby offering tunable reactivity in sterically sensitive cross-coupling reactions.

Conformational Flexibility

Class-level

5 Rotatable Bonds (Δ +4 vs. 2-methoxy)

Context-dependent steric modulation potential

Interpret with reaction-specific steric requirements

Evidence Dimension	Side-Chain Rotatable Bond Count
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	2-Methoxy-5-iodoaniline: 1 rotatable bond; 2-Ethoxy-5-iodoaniline: 2 rotatable bonds
Quantified Difference	+4 rotatable bonds vs. 2-methoxy analog; +3 rotatable bonds vs. 2-ethoxy analog
Conditions	Computed property values (PubChem Cactvs 3.4.8.18)

Why This Matters

Increased conformational flexibility can be exploited to modulate the steric bulk around the reactive sites, potentially enabling selective mono-functionalization or altering regioselectivity in complex molecule construction where simpler analogs fail.

• [1] PubChem. (2025). Computed Rotatable Bond Counts: CIDs 45052121, 12905382, 65816634. National Center for Biotechnology Information. View Source

2-(2-Ethoxyethoxy)-5-iodoaniline: Application Scenarios

Aqueous Suzuki-Miyaura Coupling for Biaryls

The significantly lower logP (≈1.4) and higher TPSA (44.5 Ų) of 2-(2-Ethoxyethoxy)-5-iodoaniline, compared to less polar alkoxy analogs, make it a preferred substrate for Suzuki-Miyaura reactions employing aqueous DMF/H₂O (9:1) mixtures with 1–5 mol% Pd catalyst . Its improved aqueous miscibility facilitates homogeneous reaction conditions, potentially leading to higher coupling yields and simpler aqueous workup, which is critical in the synthesis of biaryl pharmaceutical intermediates where residual palladium removal is a major cost driver .

Sonogashira Coupling & Indole Synthesis

The enhanced H-bond acceptor capacity (3 vs. 2 for simpler analogs) and lower logP of 2-(2-Ethoxyethoxy)-5-iodoaniline support superior solubility in mixed aqueous-organic solvent systems used in Sonogashira coupling and subsequent indole cyclization sequences . This property can be particularly advantageous in one-pot, multi-step protocols where maintaining reagent homogeneity is essential for achieving high yields of 2-substituted indole products .

Kinase Inhibitor and Targeted Therapy Building Blocks

The unique combination of an iodine atom for cross-coupling and a flexible ethoxyethoxy side chain that enhances polarity makes 2-(2-Ethoxyethoxy)-5-iodoaniline a versatile building block for constructing kinase inhibitor scaffolds and other targeted therapy agents . Compounds with similar ethoxyethoxy aniline motifs have been investigated as anti-proliferative agents and potential tyrosine kinase inhibitors, indicating that this specific substitution pattern is relevant to medicinal chemistry programs focused on cancer therapeutics .

Application

Selection Property

Validation Focus

Aqueous Suzuki-Miyaura coupling

Solubility in aqueous-organic media

Coupling efficiency and workup in mixed solvents

Sonogashira coupling & indole synthesis

H-bond acceptor capacity

One-pot protocol homogeneity

Kinase inhibitor scaffold research

Polar flexible side chain

Cross-coupling reactivity for heterocyclic cores